Cas no 1806861-85-7 (Ditrifluoromethylbenzyl bromide)

• Product Name: Ditrifluoromethylbenzyl bromide
• CAS No: 1806861-85-7
• MF: C₉H₅BrF₆
• MW: 307.030422925949
• CID: 4982290
• Update Time: 2025-10-28

Ditrifluoromethylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• ditrifluoromethylbenzyl bromide
• 2,3-Bis(trifluoromethyl)benzyl bromide
• Ditrifluoromethylbenzyl bromide

• Inchi： 1S/C9H5BrF6/c10-4-5-2-1-3-6(8(11,12)13)7(5)9(14,15)16/h1-3H,4H2
• InChI Key： WNHNVEYLQRLADR-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Ditrifluoromethylbenzyl bromide

Ditrifluoromethylbenzyl bromide (CAS No. 1806861-85-7): A Versatile Intermediate in Modern Chemical Synthesis

Ditrifluoromethylbenzyl bromide, identified by the chemical abstracts service number CAS No. 1806861-85-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This organobromine compound features a benzyl group substituted with two trifluoromethyl groups, making it a valuable intermediate in the synthesis of various complex molecules. The unique structural attributes of Ditrifluoromethylbenzyl bromide contribute to its broad applicability in medicinal chemistry, agrochemicals, and material science.

The trifluoromethyl group is a well-documented moiety in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. The presence of two such groups in Ditrifluoromethylbenzyl bromide amplifies these properties, making it an attractive building block for the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

In the context of pharmaceutical research, Ditrifluoromethylbenzyl bromide has been utilized in the preparation of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged its reactivity to introduce trifluoromethyl-substituted aryl groups into drug candidates, improving their pharmacokinetic profiles. The benzyl bromide moiety facilitates nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular scaffold.

Moreover, the compound has found utility in the synthesis of agrochemicals, where trifluoromethyl groups are often incorporated to enhance pesticidal and herbicidal activity. The versatility of Ditrifluoromethylbenzyl bromide as a synthetic intermediate has been demonstrated in multiple cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to constructing biaryl structures prevalent in many bioactive molecules.

Recent advancements in green chemistry have also explored the use of Ditrifluoromethylbenzyl bromide in catalytic processes that minimize waste and energy consumption. For example, palladium-catalyzed reactions employing this compound have shown high efficiency in forming carbon-carbon bonds under mild conditions. Such innovations align with the growing emphasis on sustainable practices in chemical synthesis.

The compound's reactivity also makes it a valuable tool in polymer science, where it can be used to modify polymer backbones with trifluoromethyl groups to tailor material properties such as thermal stability and chemical resistance. This application underscores the broad utility of Ditrifluoromethylbenzyl bromide beyond traditional pharmaceuticals and agrochemicals.

In summary, Ditrifluoromethylbenzyl bromide (CAS No. 1806861-85-7) is a multifaceted compound with significant implications across various fields of chemistry. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing biologically active molecules, advanced materials, and sustainable chemical processes. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.